Cas no 1144110-16-6 (2-Bromo-5-(cyclopentyloxy)pyridine)

• Product Name: 2-Bromo-5-(cyclopentyloxy)pyridine
• CAS No: 1144110-16-6
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 2102567
• PubChem ID: 57821690
• Update Time: 2025-10-21

2-Bromo-5-(cyclopentyloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(cyclopentoxy)pyridine
• 2-bromo-5-(cyclopentyloxy)pyridine
• 2-bromo-5-cyclopentyloxypyridine
• GLNJFNGTQMVZRZ-UHFFFAOYSA-N
• 1144110-16-6
• SCHEMBL2656329
• AKOS015946789
• AS-41220
• DA-15297
• 2-Bromo-5-cyclopentyloxy-pyridine
• MB13788
• CS-0339266
• DTXSID50728005
• MFCD14702590
• 2-Bromo-5-(cyclopentyloxy)pyridine

• MDL： MFCD14702590
• Inchi： 1S/C10H12BrNO/c11-10-6-5-9(7-12-10)13-8-3-1-2-4-8/h5-8H,1-4H2
• InChI Key： GLNJFNGTQMVZRZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)OC1CCCC1

Computed Properties

• Exact Mass: 241.01023Da
• Monoisotopic Mass: 241.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-5-(cyclopentyloxy)pyridine

Recent Advances in the Application of 2-Bromo-5-(cyclopentyloxy)pyridine (CAS: 1144110-16-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-5-(cyclopentyloxy)pyridine (CAS: 1144110-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide a comprehensive overview of the latest developments surrounding this compound, including its synthetic utility, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of 2-Bromo-5-(cyclopentyloxy)pyridine as a crucial building block in the development of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of selective JAK2 inhibitors, where the bromine moiety facilitated efficient cross-coupling reactions to introduce diverse pharmacophores. The cyclopentyloxy group was found to enhance membrane permeability, addressing a common challenge in kinase inhibitor development.

In the realm of neurodegenerative disease research, 2-Bromo-5-(cyclopentyloxy)pyridine has emerged as a valuable precursor for α-synuclein aggregation inhibitors. A recent Nature Communications paper (2024) described its incorporation into small molecules that disrupt the nucleation phase of α-synuclein fibrillization, with the bromine atom serving as an optimal handle for further structural optimization through Buchwald-Hartwig amination reactions.

The compound's unique physicochemical properties have also been exploited in antibiotic development. Researchers at the Scripps Research Institute reported in ACS Infectious Diseases (2023) that derivatives of 2-Bromo-5-(cyclopentyloxy)pyridine exhibited potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with MIC values in the low micromolar range. The bromine atom was identified as critical for maintaining antibacterial potency while minimizing cytotoxicity.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 2-Bromo-5-(cyclopentyloxy)pyridine. A 2024 Organic Process Research & Development publication detailed a continuous flow synthesis approach that improved yield from 68% to 92% while reducing hazardous waste generation. This methodological innovation addresses growing concerns about the environmental impact of pharmaceutical manufacturing.

Looking forward, the unique structural features of 2-Bromo-5-(cyclopentyloxy)pyridine continue to inspire novel applications. Current preclinical studies are exploring its use in PROTAC (proteolysis targeting chimera) development, where its balanced lipophilicity and synthetic versatility make it an attractive linker component. Additionally, computational modeling studies predict favorable interactions with several emerging drug targets, suggesting potential applications in immuno-oncology and metabolic disorders.

In conclusion, 2-Bromo-5-(cyclopentyloxy)pyridine (CAS: 1144110-16-6) remains a compound of significant interest in medicinal chemistry, with recent research expanding its applications across multiple therapeutic areas. Its dual functionality as both a synthetic intermediate and a pharmacophore component positions it as a valuable tool in drug discovery pipelines. Future research directions will likely focus on further optimizing its derivatives for improved selectivity and pharmacokinetic properties while exploring novel therapeutic indications.